Cas no 872362-79-3 (5-fluoro-N'-hydroxy-2-methylbenzene-1-carboximidamide)

• Product Name: 5-fluoro-N'-hydroxy-2-methylbenzene-1-carboximidamide
• CAS No: 872362-79-3
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• CID: 1867184
• PubChem ID: 62389624
• Update Time: 2025-06-15

5-fluoro-N'-hydroxy-2-methylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, 5-fluoro-N-hydroxy-2-methyl-
• 5-fluoro-N'-hydroxy-2-methylbenzene-1-carboximidamide
• CS-0306319
• SCHEMBL101857
• EN300-1291971
• SCHEMBL19378463
• 872362-79-3
• 5-Fluoro-n'-hydroxy-2-methylbenzimidamide

• Inchi： 1S/C8H9FN2O/c1-5-2-3-6(9)4-7(5)8(10)11-12/h2-4,12H,1H3,(H2,10,11)
• InChI Key： XIFDSUOLHAZZEY-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(/C(=N/O)/N)C=1

Computed Properties

• Exact Mass: 168.06989108Da
• Monoisotopic Mass: 168.06989108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Additional information on 5-fluoro-N'-hydroxy-2-methylbenzene-1-carboximidamide

Recent Advances in the Study of 5-fluoro-N'-hydroxy-2-methylbenzene-1-carboximidamide (CAS: 872362-79-3)

The compound 5-fluoro-N'-hydroxy-2-methylbenzene-1-carboximidamide (CAS: 872362-79-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the exploration of 5-fluoro-N'-hydroxy-2-methylbenzene-1-carboximidamide as a potential inhibitor of bacterial and fungal pathogens. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The study highlighted the compound's ability to disrupt cell wall synthesis, a mechanism that differs from existing antibiotics, thereby reducing the likelihood of resistance development.

In addition to its antimicrobial properties, recent investigations have also explored the anticancer potential of 5-fluoro-N'-hydroxy-2-methylbenzene-1-carboximidamide. A preclinical study conducted by researchers at the National Cancer Institute revealed that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of the p53 pathway. These findings suggest that the molecule could serve as a lead compound for the development of targeted cancer therapies.

The synthesis of 5-fluoro-N'-hydroxy-2-methylbenzene-1-carboximidamide has also been a focal point of recent research. A team at the University of Cambridge reported a novel, high-yield synthetic route that reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate larger-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 5-fluoro-N'-hydroxy-2-methylbenzene-1-carboximidamide. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed in future studies. Nevertheless, the compound's unique properties and versatile applications make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sectors.